Cas no 61148-81-0 (7-Quinolinamine, 1,2,3,4-tetrahydro-2,6-dimethyl-)
61148-81-0 structure
Product Name:7-Quinolinamine, 1,2,3,4-tetrahydro-2,6-dimethyl-
CAS No:61148-81-0
MF:C11H16N2
MW:176.258142471313
CID:490623
PubChem ID:71398968
Update Time:2025-04-19
7-Quinolinamine, 1,2,3,4-tetrahydro-2,6-dimethyl- Chemical and Physical Properties
Names and Identifiers
-
- 7-Quinolinamine, 1,2,3,4-tetrahydro-2,6-dimethyl-
- 2,6-dimethyl-1,2,3,4-tetrahydroquinolin-7-amine
- 61148-81-0
- DTXSID50820356
-
- Inchi: 1S/C11H16N2/c1-7-5-9-4-3-8(2)13-11(9)6-10(7)12/h5-6,8,13H,3-4,12H2,1-2H3
- InChI Key: ZHWBPKRZLFLCTA-UHFFFAOYSA-N
- SMILES: N1C2C=C(C(C)=CC=2CCC1C)N
Computed Properties
- Exact Mass: 176.13148
- Monoisotopic Mass: 176.131348519g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 0
- Complexity: 181
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 38Ų
Experimental Properties
- PSA: 38.05
7-Quinolinamine, 1,2,3,4-tetrahydro-2,6-dimethyl- Related Literature
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1. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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Rongyan Guo,Tao Li,Shuie Shi J. Mater. Chem. C, 2019,7, 5148-5154
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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